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Abstract

Isopropyl citrate, a versatile compound utilized across the pharmaceutical, cosmetic, and food
industries, is not a single molecular entity but rather a mixture of mono-, di-, and tri-isopropyl!
esters of citric acid. This technical guide provides a comprehensive overview of the molecular
structure, chemical formula, and key physicochemical properties of these esters. It details
generalized experimental protocols for their synthesis via Fischer esterification and outlines
analytical methodologies for their characterization and quantification, primarily focusing on
spectroscopic and chromatographic techniques. This document aims to serve as a foundational
resource for professionals engaged in research and development involving isopropyl citrate.

Introduction

Isopropyl citrate is the product of the esterification of citric acid with isopropanol.
Commercially, it is available as a mixture whose composition can vary, but typically consists of
monoisopropyl citrate, diisopropyl citrate, and triisopropyl citrate. The degree of
esterification significantly influences the physicochemical properties of the mixture, such as its
solubility, viscosity, and polarity, thereby affecting its application. Isopropyl citrate is primarily
used as a sequestrant, antioxidant, and plasticizer. In pharmaceutical formulations, it can act
as a solvent or a stabilizer. A thorough understanding of its chemical nature is paramount for its
effective application and for ensuring product quality and stability.
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Molecular Structure and Chemical Formula

The fundamental structure of isopropyl citrate is based on the citric acid backbone, a
tricarboxylic acid. The esterification process replaces the hydrogen atom of the carboxylic acid
groups with an isopropyl group (-CH(CHs)2).

Monoisopropyl Citrate: One of the three carboxylic acid groups is esterified. There are two
possible isomers depending on which carboxylic acid group is esterified. The chemical formula
is CoH1407.

Diisopropyl Citrate: Two of the three carboxylic acid groups are esterified. This also results in
isomeric forms. The chemical formula is C12H2007.

Triisopropyl Citrate: All three carboxylic acid groups are esterified. The chemical formula is
Ci15H2607.

The molecular structures of the three main components of isopropyl citrate are depicted
below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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